Cas no 2228241-26-5 (2-chloro-3-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-chloro-3-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine
• CAS No: 2228241-26-5
• MF: C₁₁H₁₂ClF₃N₂
• MW: 264.674592018127
• CID: 6167986
• PubChem ID: 165711957
• Update Time: 2025-10-29

2-chloro-3-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine
• EN300-1959804
• 2-chloro-3-[(pyrrolidin-2-yl)methyl]-5-(trifluoromethyl)pyridine
• 2228241-26-5

• Inchi： 1S/C11H12ClF3N2/c12-10-7(5-9-2-1-3-16-9)4-8(6-17-10)11(13,14)15/h4,6,9,16H,1-3,5H2
• InChI Key： ROIIQWMLICAIHB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)CC1CCCN1

Computed Properties

• Exact Mass: 264.0641106g/mol
• Monoisotopic Mass: 264.0641106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-chloro-3-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-chloro-3-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine (CAS No. 2228241-26-5)

2-chloro-3-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine (CAS No. 2228241-26-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with a pyrrolidine substituent and a trifluoromethyl group, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 2228241-26-5 serves as a critical identifier for researchers and regulatory bodies.

The compound's chloro and trifluoromethyl functional groups contribute to its electrophilic properties, enabling reactions such as nucleophilic substitutions and cross-coupling. This reactivity aligns with current trends in green chemistry and sustainable synthesis, as researchers seek efficient methods to incorporate halogenated motifs into bioactive molecules. Recent publications highlight its potential in kinase inhibitor development, addressing demands for targeted therapies in oncology and inflammation.

Analytical characterization of CAS 2228241-26-5 typically involves HPLC, NMR, and mass spectrometry to verify purity and structure—a frequent search topic among quality control professionals. The pyrrolidine-methyl moiety enhances solubility profiles, a key consideration in drug formulation optimization, while the trifluoromethyl-pyridine segment improves metabolic stability, a hot topic in medicinal chemistry forums.

In agrochemical contexts, derivatives of this compound show promise as crop protection agents, reflecting industry interest in novel pesticide scaffolds. Patent analyses reveal its use in compositions targeting resistant pest strains—a major concern in precision agriculture discussions. The 2-chloro-5-trifluoromethyl pattern mirrors structural elements in commercial herbicides, driving formulation chemists to explore its structure-activity relationships (SAR).

Safety data for 2228241-26-5 emphasizes proper handling under standard laboratory protocols, with particular attention to its heterocyclic stability during storage. Environmental fate studies of similar halogenated pyridines frequently appear in ecotoxicology literature, addressing sustainability questions from regulatory agencies and ESG-focused investors.

The synthesis of 2-chloro-3-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine often involves multi-step organic transformations, with recent improvements focusing on catalytic methods to reduce waste—a priority in process chemistry circles. Computational modeling of its molecular interactions with biological targets remains an active research area, particularly in computer-aided drug design (CADD) workflows.

Market analysts note growing demand for fluorinated building blocks like this compound, driven by expansion in biopharmaceutical pipelines. Its chiral pyrrolidine center also makes it relevant to asymmetric synthesis studies, a trending subject in academic synthetic journals. Suppliers frequently list it among high-value intermediates for custom synthesis projects.

Thermal stability data for CAS 2228241-26-5 informs process safety evaluations, a critical consideration for scale-up operations. The compound's logP and pKa values—frequently searched parameters—support ADMET prediction in early-stage research, while its hydrogen bonding capacity influences crystal engineering approaches for co-crystal development.

Emerging applications include its use in metal-organic frameworks (MOFs) and as a ligand precursor in catalysis research. The 2-position chloro group's reactivity enables diverse functionalization strategies, making it valuable for library synthesis in combinatorial chemistry. These attributes position it as a compound of interest in high-throughput screening platforms.

Regulatory documentation for 2228241-26-5 emphasizes proper analytical method validation—a compliance focus area for GMP manufacturing. Stability studies under various pH conditions and temperature ranges provide essential data for formulation scientists, addressing common queries about compound handling in industrial settings.

In summary, 2-chloro-3-(pyrrolidin-2-yl)methyl-5-(trifluoromethyl)pyridine represents a multifaceted compound with growing importance across chemical disciplines. Its CAS number 2228241-26-5 serves as a gateway to extensive technical literature, while its structural features continue to inspire innovation in small molecule therapeutics and specialty chemicals development.